Cas no 2137541-95-6 (Methyl 1-[2-(ethylamino)ethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate)

• Product Name: Methyl 1-[2-(ethylamino)ethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate
• CAS No: 2137541-95-6
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5918621
• PubChem ID: 165455923
• Update Time: 2025-06-10

Methyl 1-[2-(ethylamino)ethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-722410
• methyl 1-[2-(ethylamino)ethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate
• 2137541-95-6
• Methyl 1-[2-(ethylamino)ethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate

• Inchi： 1S/C11H16N2O3/c1-3-12-6-8-13-7-4-5-9(10(13)14)11(15)16-2/h4-5,7,12H,3,6,8H2,1-2H3
• InChI Key： PJVOAGCJIUZVCN-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OC)=CC=CN1CCNCC

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų

Additional information on Methyl 1-[2-(ethylamino)ethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate

Comprehensive Overview of Methyl 1-[2-(ethylamino)ethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No. 2137541-95-6)

Methyl 1-[2-(ethylamino)ethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No. 2137541-95-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug development and medicinal chemistry. The presence of both ethylamino and carboxylate functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyridine-based compounds has surged, driven by their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in Methyl 1-[2-(ethylamino)ethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate due to its potential as a pharmacophore in designing drugs for neurological and metabolic disorders. Its CAS No. 2137541-95-6 is frequently searched in academic databases, reflecting its growing relevance in preclinical studies.

The synthesis of Methyl 1-[2-(ethylamino)ethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate involves multi-step organic reactions, including esterification and amine alkylation. These processes are optimized to achieve high yields and purity, which are critical for its application in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. The compound's molecular weight and logP value are also key parameters for researchers evaluating its bioavailability and drug-likeness.

From an industrial perspective, CAS No. 2137541-95-6 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly methods to produce this compound, aligning with global trends toward environmentally responsible manufacturing. Additionally, its potential use in bioconjugation and prodrug design has sparked interest in the biotech sector, where it could play a role in next-generation therapeutics.

For researchers and professionals, understanding the spectroscopic data (e.g., NMR, IR, and MS) of Methyl 1-[2-(ethylamino)ethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate is essential for quality control and structural verification. The compound's stability under various conditions is another area of investigation, particularly for its storage and handling in laboratory settings. These aspects are frequently queried in scientific forums and patent literature.

In summary, Methyl 1-[2-(ethylamino)ethyl]-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No. 2137541-95-6) represents a promising candidate for advancing medicinal chemistry and drug discovery. Its multifaceted applications, combined with the growing emphasis on precision medicine and sustainable chemistry, ensure its continued relevance in scientific and industrial communities. Future studies may further elucidate its mechanisms and expand its utility in therapeutic development.